Cas no 114969-80-1 (5-Bromo-4-methylpyrimidine-2-carbonitrile)

5-Bromo-4-methylpyrimidine-2-carbonitrile structure
114969-80-1 structure
Product Name:5-Bromo-4-methylpyrimidine-2-carbonitrile
CAS No:114969-80-1
MF:C6H4BrN3
MW:198.020059585571
CID:2877084
PubChem ID:13860977
Update Time:2025-04-21

5-Bromo-4-methylpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • DTXSID501272277
    • 2-Pyrimidinecarbonitrile, 5-bromo-4-methyl-
    • SCHEMBL14142809
    • DB-427592
    • 5-Bromo-4-methyl-2-pyrimidinecarbonitrile
    • 114969-80-1
    • 5-Bromo-4-methylpyrimidine-2-carbonitrile
    • Inchi: 1S/C6H4BrN3/c1-4-5(7)3-9-6(2-8)10-4/h3H,1H3
    • InChI Key: QDFZOFDLUXSSEY-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C#N)N=C1C

Computed Properties

  • Exact Mass: 196.95886Da
  • Monoisotopic Mass: 196.95886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.6Ų
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